N-[2-(5-bromo-1H-indol-1-yl)ethyl]-2-(2-hydroxy-5-oxo-4,5-dihydro-3H-1,4-benzodiazepin-3-yl)acetamide

• Molecular Formula: C21H19BrN4O3
• Molecular Weight: 455.3 g/mol
• IUPAC Name: N-[2-(5-bromoindol-1-yl)ethyl]-2-(2,5-dioxo-3,4-dihydro-1H-1,4-benzodiazepin-3-yl)acetamide
• InChI: InChI=1S/C21H19BrN4O3/c22-14-5-6-18-13(11-14)7-9-26(18)10-8-23-19(27)12-17-21(29)24-16-4-2-1-3-15(16)20(28)25-17/h1-7,9,11,17H,8,10,12H2,(H,23,27)(H,24,29)(H,25,28)
• InChI Key: XEWIDMYAJZWPEP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)NC(C(=O)N2)CC(=O)NCCN3C=CC4=C3C=CC(=C4)Br

Description

N-[2-(5-bromo-1H-indol-1-yl)ethyl]-2-(2-hydroxy-5-oxo-4,5-dihydro-3H-1,4-benzodiazepin-3-yl)acetamide is a complex organic compound that combines the structural features of indole and benzodiazepine derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(5-bromo-1H-indol-1-yl)ethyl]-2-(2-hydroxy-5-oxo-4,5-dihydro-3H-1,4-benzodiazepin-3-yl)acetamide typically involves multi-step organic reactions. The initial step often includes the bromination of indole to form 5-bromo-1H-indole. This is followed by the alkylation of the indole derivative with an appropriate ethylating agent to introduce the ethyl group.

The benzodiazepine moiety is synthesized separately, starting from a suitable benzodiazepine precursor. The key step involves the formation of the 1,4-benzodiazepine ring system, which is achieved through cyclization reactions under controlled conditions. The final step involves the coupling of the indole and benzodiazepine derivatives through an acetamide linkage, typically using coupling reagents such as carbodiimides.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to ensure high yield and purity. This may include the use of continuous flow reactors for efficient heat and mass transfer, as well as the implementation of purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[2-(5-bromo-1H-indol-1-yl)ethyl]-2-(2-hydroxy-5-oxo-4,5-dihydro-3H-1,4-benzodiazepin-3-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The indole and benzodiazepine moieties can be oxidized under strong oxidizing conditions.

Reduction: The compound can be reduced to form different derivatives, depending on the reducing agent used.

Substitution: The bromine atom on the indole ring can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Nucleophiles such as amines and thiols can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinone derivatives, while reduction can produce various hydro derivatives.

Scientific Research Applications

N-[2-(5-bromo-1H-indol-1-yl)ethyl]-2-(2-hydroxy-5-oxo-4,5-dihydro-3H-1,4-benzodiazepin-3-yl)acetamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It may be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-[2-(5-bromo-1H-indol-1-yl)ethyl]-2-(2-hydroxy-5-oxo-4,5-dihydro-3H-1,4-benzodiazepin-3-yl)acetamide involves its interaction with specific molecular targets. The indole moiety may interact with serotonin receptors, while the benzodiazepine moiety can modulate the activity of gamma-aminobutyric acid (GABA) receptors. These interactions can lead to various pharmacological effects, including anxiolytic and sedative properties.

Comparison with Similar Compounds

Similar Compounds

• N-[2-(5-chloro-1H-indol-1-yl)ethyl]-2-(2-hydroxy-5-oxo-4,5-dihydro-3H-1,4-benzodiazepin-3-yl)acetamide
• N-[2-(5-fluoro-1H-indol-1-yl)ethyl]-2-(2-hydroxy-5-oxo-4,5-dihydro-3H-1,4-benzodiazepin-3-yl)acetamide

Uniqueness

N-[2-(5-bromo-1H-indol-1-yl)ethyl]-2-(2-hydroxy-5-oxo-4,5-dihydro-3H-1,4-benzodiazepin-3-yl)acetamide is unique due to the presence of the bromine atom, which can influence its reactivity and biological activity. The combination of indole and benzodiazepine moieties also provides a unique structural framework that can be exploited for various applications.